Cas no 2034442-42-5 (2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• CAS No: 2034442-42-5
• MF: C₁₄H₁₅F₃N₆OS
• MW: 372.3687
• CID: 5349333
• Update Time: 2025-06-08

2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-methylthiadiazol-5-yl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• (4-methyl-1,2,3-thiadiazol-5-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C14H15F3N6OS/c1-8-12(25-21-20-8)13(24)23-5-3-22(4-6-23)11-7-10(14(15,16)17)18-9(2)19-11/h7H,3-6H2,1-2H3
• InChI Key： BSNXVQNOCOSGJU-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])N(C2C([H])=C(C(F)(F)F)N=C(C([H])([H])[H])N=2)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 488
• XLogP3: 2.2
• Topological Polar Surface Area: 103

Additional information on 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Recent Advances in the Study of 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS: 2034442-42-5)

The compound 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS: 2034442-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a pyrimidine core with a thiadiazole moiety and a trifluoromethyl group. These features contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation. The compound has been synthesized through a series of optimized reactions, ensuring high yield and purity, which are critical for its application in drug development.

In vitro and in vivo studies have demonstrated that 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine exhibits potent inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, it has shown efficacy in modulating pathways associated with inflammation and cancer, suggesting its potential as a multi-target therapeutic agent. Researchers have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for clinical development.

One of the key challenges in the development of this compound is its solubility and bioavailability. Recent advancements in formulation technology, such as the use of nanoparticles and prodrug strategies, have been employed to overcome these limitations. These innovations have significantly improved the compound's therapeutic index, enhancing its potential for real-world applications.

In conclusion, 2-methyl-4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacological properties and conducting preclinical trials to validate its safety and efficacy. The ongoing research in this area holds great promise for the development of novel therapeutics in the fields of oncology, immunology, and beyond.